Cas no 2413882-72-9 (tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate
• CAS No: 2413882-72-9
• MF: C₁₂H₁₈ClN₃O₃
• MW: 287.742621898651
• CID: 5675904
• PubChem ID: 165777604
• Update Time: 2025-06-07

tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665538
• 2413882-72-9
• tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate

• Inchi： 1S/C12H18ClN3O3/c1-8(17)6-16(11(18)19-12(2,3)4)10-5-9(13)14-7-15-10/h5,7-8,17H,6H2,1-4H3
• InChI Key： KGOFCKWNKGUQNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(C(=O)OC(C)(C)C)CC(C)O

Computed Properties

• Exact Mass: 287.1036691g/mol
• Monoisotopic Mass: 287.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate

Introduction to Tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate (CAS No. 2413882-72-9)

Tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate, a compound with the CAS number 2413882-72-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a pyrimidine core structure, which is widely recognized for its biological activity and potential therapeutic applications. The presence of both a chloropyrimidine moiety and a hydroxypropyl group makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural characteristics of tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate contribute to its unique chemical properties and reactivity. The tert-butyl group enhances the stability of the carbamate functionality, while the 6-chloropyrimidine ring provides a scaffold for further functionalization. This combination allows for the development of novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of new therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The pyrimidine scaffold is particularly relevant in this context, as it is a key component in many known drugs and has demonstrated efficacy in multiple therapeutic areas. For instance, pyrimidine derivatives have been extensively studied for their antiviral and anticancer properties.

One of the most compelling aspects of tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate is its potential as a building block for drug discovery. The compound's dual functionality—combining a chloropyrimidine ring with a hydroxypropyl carbamate—makes it an attractive candidate for further chemical modifications. Researchers can exploit these reactive sites to develop new molecules with tailored biological activities. For example, modifications at the 4-position of the pyrimidine ring can lead to compounds with enhanced binding affinity to specific biological targets.

The synthesis of tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a chloropyrimidine intermediate, followed by its reaction with tert-butanol to form the carbamate derivative. Subsequent functionalization with 2-hydroxypropylamine completes the synthesis. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to improve efficiency and selectivity.

The biological activity of tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of enzymes involved in cancer cell proliferation and as an antagonist of receptors implicated in inflammatory responses. The hydroxypropyl group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive feature for drug development.

In conclusion, tert-butyl N-(6-chloropyrimidin-4-yl)-N-(2-hydroxypropyl)carbamate (CAS No. 2413882-72-9) represents a promising compound in pharmaceutical research. Its unique structural features and biological potential make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.